Cas no 2172355-77-8 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid
• CAS No: 2172355-77-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6422045
• PubChem ID: 165819502
• Update Time: 2025-05-26

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid
• EN300-1549703
• 2-(1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}azetidin-3-yl)acetic acid
• 2172355-77-8

• Inchi： 1S/C26H28N2O6/c29-23(30)11-16-13-28(14-16)25(31)24-17(9-10-33-24)12-27-26(32)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22,24H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： FABGELXLINYQDG-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N1CC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic Acid: A Comprehensive Overview

The compound 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid, with the CAS number 2172355-77-8, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various applications in drug discovery and chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions. Researchers have demonstrated that the use of Fmoc groups can significantly improve the yield and purity of peptide products, making this compound a valuable tool in medicinal chemistry.

The azetidine ring, a four-membered cyclic amine, contributes to the molecule's unique pharmacokinetic properties. Azetidine-containing compounds have been shown to exhibit favorable absorption and bioavailability profiles, making them attractive candidates for drug development. Recent advancements in computational chemistry have enabled researchers to predict the bioavailability of such molecules with greater accuracy, further underscoring the potential of this compound in therapeutic applications.

The carboxylic acid moiety at the terminal end of the molecule provides additional functional versatility. This group can be readily modified to introduce various substituents, enabling chemists to explore a wide range of structural analogs. Such modifications are crucial for optimizing the compound's pharmacodynamic properties, such as potency and selectivity, which are essential for drug efficacy.

Recent research has focused on leveraging the unique properties of this compound to develop novel therapeutic agents. For instance, studies have investigated its potential as a precursor for peptide-based drugs targeting specific disease pathways. The ability to precisely control the structure and functionality of this compound has opened new avenues for personalized medicine and targeted therapy.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its structural complexity makes it an ideal candidate for studying self-assembling systems and supramolecular chemistry. Researchers have explored its potential as a building block for creating nanostructured materials with tailored properties, further expanding its utility beyond traditional pharmaceutical applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the Fmoc group, cyclization to form the azetidine ring, and subsequent functionalization to introduce the carboxylic acid moiety. Recent advancements in catalytic methods have streamlined these processes, making large-scale production more feasible while maintaining high product quality.

From an environmental perspective, there is growing interest in understanding the ecological impact of such compounds. Researchers are investigating their biodegradability and potential toxicity to aquatic organisms. These studies are critical for ensuring that the production and use of this compound align with sustainability goals and regulatory requirements.

In conclusion, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidin-3-yl)acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.